Cas no 337505-22-3 (2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 337505-22-3
• MF: C₁₆H₁₆N₄OS₂
• MW: 344.454440116882
• CID: 6316761
• PubChem ID: 2140504
• Update Time: 2025-11-01

2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• CHEMBL1595336
• SCHEMBL13568320
• AB00140008-05
• F1517-1728
• 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)thio]-N-(2-thiazolyl)acetamide
• 2-({3-CYANO-5H6H7H8H9H-CYCLOHEPTA[B]PYRIDIN-2-YL}SULFANYL)-N-(13-THIAZOL-2-YL)ACETAMIDE
• CBMicro_040510
• BIM-0040580.P001
• MLS000108418
• 2-({3-CYANO-5H,6H,7H,8H,9H-CYCLOHEPTA[B]PYRIDIN-2-YL}SULFANYL)-N-(1,3-THIAZOL-2-YL)ACETAMIDE
• cid_2140504
• SMR000015755
• Oprea1_809203
• 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• HMS2465N22
• BDBM48173
• SR-01000452607-1
• MLS000103434
• AG-690/13770047
• Cambridge id 5997001
• 2-((3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)thio)-N-(thiazol-2-yl)acetamide
• SR-01000452607
• Oprea1_299404
• 337505-22-3
• AKOS000491741
• EU-0073733
• 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)thio]-N-thiazol-2-yl-acetamide
• 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)ethanamide

• Inchi： 1S/C16H16N4OS2/c17-9-12-8-11-4-2-1-3-5-13(11)19-15(12)23-10-14(21)20-16-18-6-7-22-16/h6-8H,1-5,10H2,(H,18,20,21)
• InChI Key： HZAAPRANCMOVML-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC=CS1)=O)C1=C(C#N)C=C2C(CCCCC2)=N1

Computed Properties

• Exact Mass: 344.07655349g/mol
• Monoisotopic Mass: 344.07655349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 132Ų

Additional information on 2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide (CAS No. 337505-22-3)

2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide (CAS No. 337505-22-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of various diseases and conditions. The unique structural features of this compound make it a promising candidate for further investigation and development.

The core structure of 2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide includes a cycloheptabpyridine moiety and a thiazole ring, both of which are known for their biological activities. The presence of the cyano group and the sulfanyl linkage further enhances its potential for pharmacological applications. Recent studies have highlighted the importance of these structural elements in modulating biological activities and improving drug efficacy.

In terms of its chemical properties, 2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide exhibits high stability under various conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in a wide range of experimental setups. The compound's solubility and stability are crucial factors in its potential application in drug development and clinical trials.

The biological activities of 2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide have been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast cancer and lung cancer. Additionally, it has been found to exhibit significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

Mechanistically, 2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide targets multiple cellular pathways that are dysregulated in disease states. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammation and cancer progression. By targeting NF-kB and other key signaling molecules, this compound can effectively reduce inflammation and inhibit tumor growth.

In addition to its anti-inflammatory and anti-cancer properties, 2-({3-cyano-5H,6H,7H,8H,9H-cycloheptabpyridin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide has also been investigated for its potential neuroprotective effects. Preclinical studies have suggested that this compound may have therapeutic benefits in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to protect neurons from oxidative stress and promote neuronal survival makes it a promising candidate for further exploration in this area.

The pharmacokinetic properties of 2-{(3-cyano-[5]cyclohepta[b]pyridin[-]yl)sulfanyl}-N-(1[thiazol[-]yl)acetamide have also been studied to assess its suitability for clinical use. Initial findings indicate that the compound has favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and achieve therapeutic concentrations without causing significant side effects.

To further validate its therapeutic potential, several preclinical studies have been conducted using animal models. These studies have demonstrated that 2-{(3-cyano-[5]cyclohepta[b]pyridin[-]yl)sulfanyl}-N-(1[thiazol[-]yl)acetamide can effectively reduce inflammation and tumor growth in vivo. Additionally, it has shown promise in improving cognitive function in animal models of neurodegenerative diseases. These findings provide strong evidence for the compound's therapeutic potential and warrant further clinical investigation.

The development of new drugs is a complex process that involves multiple stages of research and testing. While 2-{(3-cyano-[5]cyclohepta[b]pyridin[-]yl)sulfanyl}-N-(1[thiazol[-]yl)acetamide is still in the early stages of development, its unique structural features and promising biological activities make it an attractive candidate for further study. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, 2-{(3-cyano-[5]cyclohepta[b]pyridin[-]yl)sulfanyl}-N-(1[thiazol[-]yl)acetamide (CAS No. 337505-22-3) represents a promising new compound with significant potential for therapeutic applications. Its unique chemical structure and biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, 2-{(3-cyano-[5]cyclohepta[b]pyridin[-]yl)sulfanyl}-N-(1[thiazol[-]yl)acetamide may emerge as a valuable tool for treating various diseases and improving patient outcomes.